Cas no 1806855-24-2 (2-(Bromomethyl)-4-cyano-5-(difluoromethyl)pyridine-3-carboxylic acid)

• Product Name: 2-(Bromomethyl)-4-cyano-5-(difluoromethyl)pyridine-3-carboxylic acid
• CAS No: 1806855-24-2
• MF: C₉H₅BrF₂N₂O₂
• MW: 291.049008131027
• CID: 4880041
• Update Time: 2025-05-19

2-(Bromomethyl)-4-cyano-5-(difluoromethyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-4-cyano-5-(difluoromethyl)pyridine-3-carboxylic acid

• Inchi： 1S/C9H5BrF2N2O2/c10-1-6-7(9(15)16)4(2-13)5(3-14-6)8(11)12/h3,8H,1H2,(H,15,16)
• InChI Key： RGXAFBPUTKDVGD-UHFFFAOYSA-N
• SMILES： BrCC1C(C(=O)O)=C(C#N)C(C(F)F)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 318
• XLogP3: 1.3
• Topological Polar Surface Area: 74

Additional information on 2-(Bromomethyl)-4-cyano-5-(difluoromethyl)pyridine-3-carboxylic acid

Introduction to 2-(Bromomethyl)-4-cyano-5-(difluoromethyl)pyridine-3-carboxylic acid (CAS No. 1806855-24-2)

2-(Bromomethyl)-4-cyano-5-(difluoromethyl)pyridine-3-carboxylic acid, with the CAS number 1806855-24-2, is a highly versatile and synthetically valuable compound in the field of pharmaceutical chemistry. Its unique structural features, including a bromomethyl group, a cyano substituent, and a difluoromethyl moiety attached to a pyridine core, make it an attractive intermediate for the development of novel bioactive molecules. This compound has garnered significant attention in recent years due to its potential applications in drug discovery and medicinal chemistry.

The presence of the bromomethyl group in the molecule allows for facile functionalization via nucleophilic substitution reactions, enabling the construction of more complex scaffolds. This reactivity is particularly useful in the synthesis of heterocyclic compounds, which are prevalent in many pharmacologically active agents. The cyano group not only contributes to the electronic properties of the pyridine ring but also serves as a handle for further chemical transformations, such as reduction to amine or hydrolysis to carboxylic acid derivatives. Additionally, the difluoromethyl substituent is known to enhance metabolic stability and binding affinity in drug candidates, making it a desirable feature in medicinal chemistry.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease-related pathways. The compound 2-(Bromomethyl)-4-cyano-5-(difluoromethyl)pyridine-3-carboxylic acid has been explored as a key building block in the synthesis of inhibitors for enzymes involved in cancer metabolism and signal transduction. For instance, studies have demonstrated its utility in generating pyridine-based scaffolds that interact with kinases and other protein targets. The ability to introduce diverse functional groups into these scaffolds has allowed researchers to fine-tune their binding properties and improve their efficacy.

One notable application of this compound is in the development of novel antiviral agents. The structural motifs present in 2-(Bromomethyl)-4-cyano-5-(difluoromethyl)pyridine-3-carboxylic acid have been shown to mimic natural substrates or inhibitors of viral enzymes, providing a rational starting point for drug design. Recent publications highlight its role in synthesizing compounds that disrupt viral replication cycles by inhibiting key enzymes such as proteases or polymerases. The incorporation of fluorine atoms has been particularly effective in enhancing the antiviral activity by improving pharmacokinetic profiles.

The synthetic utility of 2-(Bromomethyl)-4-cyano-5-(difluoromethyl)pyridine-3-carboxylic acid extends beyond pharmaceutical applications. It has also been employed in materials science and agrochemical research, where its ability to form stable heterocyclic frameworks is beneficial. For example, researchers have utilized this compound to create novel ligands for metal-organic frameworks (MOFs), which have potential applications in catalysis and gas storage. Furthermore, its derivatives have been explored as precursors for agrochemicals that exhibit improved efficacy against pests while maintaining environmental safety.

The growing interest in fluorinated compounds has further propelled the study of 2-(Bromomethyl)-4-cyano-5-(difluoromethyl)pyridine-3-carboxylic acid. Fluoroalkyl groups are increasingly recognized for their ability to modulate drug properties such as lipophilicity, solubility, and bioavailability. In particular, difluoromethylation reactions have become a cornerstone of modern synthetic organic chemistry, enabling the efficient introduction of fluorinated moieties into complex molecules. This compound serves as an excellent substrate for such transformations, allowing chemists to access a wide range of fluorinated pyridines with tailored properties.

Recent advances in computational chemistry have also contributed to the renewed interest in this compound. High-throughput virtual screening methods have been employed to identify potential drug candidates derived from 2-(Bromomethyl)-4-cyano-5-(difluoromethyl)pyridine-3-carboxylic acid by predicting their binding affinities to biological targets. These computational approaches have accelerated the discovery process by allowing researchers to evaluate thousands of derivatives rapidly. Moreover, machine learning models have been developed to predict optimal synthetic routes for these compounds, further streamlining their production.

The versatility of 2-(Bromomethyl)-4-cyano-5-(difluoromethyl)pyridine-3-carboxylic acid is also reflected in its role as a precursor for biologically active natural products analogs. By leveraging its structural features, chemists can design molecules that mimic known bioactive scaffolds while introducing novel modifications that enhance potency or selectivity. This strategy has been particularly successful in developing kinase inhibitors, where subtle changes in the pyridine core can lead to significant improvements in therapeutic activity.

In conclusion,2-(Bromomethyl)-4-cyano-5-(difluoromethyl)pyridine-3-carboxylic acid (CAS No. 1806855-24-2) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural attributes make it an invaluable tool for synthetic chemists and pharmaceutical researchers alike. As our understanding of biological pathways continues to expand and new synthetic methodologies emerge,this compound will undoubtedly remain at the forefront of drug discovery efforts.